Cas no 2172081-29-5 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid
• CAS No: 2172081-29-5
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6326593
• PubChem ID: 165558183
• Update Time: 2025-05-19

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid
• EN300-1474530
• 2172081-29-5
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methyl-2-phenylpropanamido]oxy}acetic acid

• Inchi： 1S/C27H26N2O6/c1-29(35-17-25(30)31)26(32)23(18-9-3-2-4-10-18)15-28-27(33)34-16-24-21-13-7-5-11-19(21)20-12-6-8-14-22(20)24/h2-14,23-24H,15-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： MRJARIZLXVKMJK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(C)OCC(=O)O)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic Acid (CAS No. 2172081-29-5) in Modern Chemical and Biomedical Research

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid, identified by the CAS number 2172081-29-5, represents a sophisticated molecular entity that has garnered significant attention in the realms of chemical synthesis and biomedical applications. This compound, characterized by its intricate structural framework, combines elements of fluorinated aromatic systems with functionalized amide and carboxylic acid moieties, making it a promising candidate for various research endeavors.

The structural composition of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid is a testament to the ingenuity of modern organic chemistry. The presence of a fluorene moiety at the 9-position, linked through a methoxycarbonyl group, introduces a robust aromatic core that is often employed in medicinal chemistry due to its stability and electronic properties. This core is further functionalized with an amine group connected to a methyl-substituted phenylpropanamide, which terminates in an acetic acid derivative. Such structural motifs are frequently explored for their potential bioactivity and mechanistic insights.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorene scaffold, in particular, has been extensively studied for its applications in drug design, serving as a privileged structure in multiple therapeutic areas. The incorporation of this moiety into 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid not only contributes to its structural complexity but also opens avenues for exploring novel pharmacological interactions.

The amine functionality in this compound is further elaborated through a methoxycarbonyl group (MOC), which is commonly used as an intermediate in peptide coupling reactions and as a protecting group for carboxylic acids. This modification enhances the compound's versatility, allowing it to participate in diverse synthetic pathways. Moreover, the N-methyl substitution on the amine provides steric hindrance and modulates electronic properties, influencing its reactivity and potential interactions with biological targets.

The phenylpropanamide segment introduces additional layers of complexity, with the phenyl ring offering opportunities for π-stacking interactions and hydrophobic effects. These interactions are crucial in determining binding affinities and selectivity when the compound is tested against biological macromolecules such as enzymes or receptors. The terminal acetic acid moiety further enhances solubility and potential metabolic pathways, making it an attractive feature for drug-like properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with remarkable accuracy. The three-dimensional structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid, when modeled computationally, reveals potential binding pockets that could interact with key pharmacological targets. These models have been instrumental in guiding experimental efforts aimed at optimizing bioactivity and minimizing off-target effects.

In vitro studies have begun to elucidate the mechanistic aspects of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes or receptors by competing with natural substrates or modulating allosteric sites. The fluorinated aromatic core appears to play a pivotal role in these interactions, contributing to both affinity and selectivity. Further investigations are warranted to fully characterize its pharmacological profile and explore potential therapeutic applications.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. Advances in catalytic methods have streamlined many of these steps, reducing reaction times and improving yields. Such synthetic methodologies are crucial for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

The versatility of this compound extends beyond its potential bioactivity. Its structural features make it an excellent scaffold for derivatization, allowing researchers to explore libraries of analogs with tailored properties. By modifying substituents or introducing new functional groups, scientists can fine-tune characteristics such as solubility, bioavailability, and metabolic stability. This flexibility underscores its importance as a building block in drug discovery programs.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Compounds like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidooxy}acetic acid exemplify how interdisciplinary collaboration can yield novel therapeutic agents. By integrating insights from organic chemistry, computational biology, and pharmacology, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

The future prospects for this compound are promising. Ongoing research aims to explore its efficacy in various disease models and assess its safety profile through rigorous toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. With continued investment in research infrastructure and innovative methodologies, compounds like 2172081-29-5 hold the potential to address unmet medical needs.